![molecular formula C8H12N4 B196300 2-(1-Piperazinyl)pyrimidine CAS No. 20980-22-7](/img/structure/B196300.png)
2-(1-Piperazinyl)pyrimidine
Overview
Description
“2-(1-Piperazinyl)pyrimidine” is a chemical compound and a piperazine derivative . It is known to act as an antagonist of the α2-adrenergic receptor and, to a much lesser extent, as a partial agonist of the 5-HT1A receptor . It is used as an anti-anxiety drug .
Synthesis Analysis
The synthesis of “this compound” involves the reaction of piperazine with chloropyrimidine in the presence of K2CO3 . The reaction is carried out in water at a temperature between 50-65°C. The product is then extracted with chloroform, dried over Na2SO4, and evaporated in vacuum to yield the compound .
Molecular Structure Analysis
The molecular formula of “this compound” is C8H12N4 . The molecular weight is 164.21 .
Chemical Reactions Analysis
“this compound” is a piperazine-based derivative and is a metabolite of buspirone . It may be used as a derivatization reagent for the carboxyl groups on peptides .
Physical And Chemical Properties Analysis
“this compound” appears as a clear yellow liquid after melting . Its refractive index is 1.587 at 20°C . It has a boiling point of 277°C and a density of 1.158 g/mL at 25°C .
Scientific Research Applications
Antiplatelet Agents
- 2-(1-Piperazinyl)pyrimidine derivatives, including 2-(1-piperazinyl)chromone and 6-(1-piperazinyl)pyrimidin-4(3H)-one, have shown significant in vitro antiplatelet activity. These compounds, particularly the coumarins, have been highly effective in inhibiting human platelet aggregation (Roma et al., 2003).
Alzheimer's Disease Treatment
- Piperazinyl pyrimidine derivatives have been developed as gamma-secretase modulators, potentially useful in treating Alzheimer's disease. These compounds offer significant selectivity over Notch cleavage, an important factor in therapeutic applications (Rivkin et al., 2010).
Antibacterial Agents
- Certain this compound compounds, like 8-alkyl- and 8-vinyl-5,8-dihydro-5-oxo derivatives, have demonstrated notable antibacterial activity, particularly against gram-negative bacteria, including Pseudomonas aeruginosa (Matsumoto & Minami, 1975).
Platelet Aggregation Inhibition
- Piperazinyl-glutamate-pyrimidines, with various substitutions at the 4-position of the pyrimidine, have been synthesized as P2Y12 antagonists to inhibit platelet aggregation. Modifications in these compounds have led to improved potency and bioavailability (Parlow et al., 2009).
Antioxidant Activity
- Novel 2-(2-hydroxyphenyl) pyrimidine/benzothiazole-substituted flavones have been synthesized and evaluated for antioxidant potency. These compounds have shown significant free radical scavenging activity, with compounds incorporating benzothiazole being more effective (Kładna et al., 2018).
Antifungal Activity
- Certain this compound derivatives have been identified as selective growth inhibitors of Cryptococcus neoformans, a fungal pathogen (Fellah et al., 1996).
Antihistaminic Activity
- Pyrimidine derivatives, including those with piperazine groups, have been synthesized and demonstrated significant anti-histaminic activity, comparable to standard drugs like mepiramine (Rahaman et al., 2009).
Mechanism of Action
Target of Action
2-(1-Piperazinyl)pyrimidine, also known as 1-(2-Pyrimidyl)piperazine (1-PP), primarily targets the α2-adrenergic receptors and, to a lesser extent, the 5-HT1A receptors . The α2-adrenergic receptors play a crucial role in regulating neurotransmitter release, particularly norepinephrine, while the 5-HT1A receptors are involved in serotonin signaling .
Mode of Action
1-PP acts as an antagonist at the α2-adrenergic receptors, inhibiting their activity. This antagonism leads to an increase in the release of norepinephrine. Additionally, 1-PP functions as a partial agonist at the 5-HT1A receptors, which modulates serotonin levels . These interactions result in altered neurotransmitter dynamics, impacting mood and anxiety levels.
Biochemical Pathways
The primary biochemical pathways affected by 1-PP include the noradrenergic and serotonergic pathways. By blocking α2-adrenergic receptors, 1-PP enhances norepinephrine release, which can lead to increased alertness and reduced depressive symptoms. The partial agonism at 5-HT1A receptors influences serotonin signaling, contributing to anxiolytic effects .
Pharmacokinetics
The pharmacokinetics of 1-PP involve its absorption, distribution, metabolism, and excretion (ADME) properties. After administration, 1-PP is absorbed into the bloodstream and distributed throughout the body. It undergoes metabolism primarily in the liver, where it is converted into various metabolites. The compound and its metabolites are eventually excreted through the kidneys . These properties influence its bioavailability and duration of action.
Result of Action
At the molecular level, 1-PP’s antagonism of α2-adrenergic receptors results in increased norepinephrine release, which can enhance mood and cognitive function. The partial agonism at 5-HT1A receptors helps to stabilize serotonin levels, providing anxiolytic effects. At the cellular level, these actions can lead to improved neurotransmitter balance and reduced symptoms of anxiety and depression .
Action Environment
Environmental factors such as pH, temperature, and the presence of other compounds can influence the efficacy and stability of 1-PP. For instance, extreme pH levels can affect the compound’s stability, while high temperatures may accelerate its degradation. Additionally, interactions with other medications or substances can alter its pharmacokinetics and pharmacodynamics, impacting its overall effectiveness .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to handle it in a well-ventilated place, wear suitable protective clothing, and avoid contact with skin and eyes .
Biochemical Analysis
Biochemical Properties
2-(1-Piperazinyl)pyrimidine plays a significant role in biochemical reactions. It is known to interact with various enzymes, proteins, and other biomolecules. For instance, it is an antagonist of α2-adrenergic receptors (α2-ARs) and is formed from buspirone by the cytochrome P450 (CYP) isoform CYP3A4 in human liver microsomes .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Over time, the effects of this compound can change in laboratory settings. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. It has been observed to inhibit decreases in gastrointestinal transit induced by clonidine in rats .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes or cofactors and can affect metabolic flux or metabolite levels .
Transport and Distribution
This compound is transported and distributed within cells and tissues. It interacts with transporters or binding proteins, affecting its localization or accumulation .
Subcellular Localization
The subcellular localization of this compound and its effects on activity or function are significant. It may be directed to specific compartments or organelles based on targeting signals or post-translational modifications .
properties
IUPAC Name |
2-piperazin-1-ylpyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4/c1-2-10-8(11-3-1)12-6-4-9-5-7-12/h1-3,9H,4-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRBFGEHILMYPTF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00864967 | |
Record name | 2-(Piperazin-1-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00864967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20980-22-7, 125523-53-7 | |
Record name | 1-(2-Pyrimidinyl)piperazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20980-22-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-Pyrimidinyl)piperazine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020980227 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Kampirone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0125523537 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(Piperazin-1-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00864967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(piperazin-1-yl)pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.107 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-(2-PYRIMIDINYL)PIPERAZINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H3B5B38F56 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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